Cas no 1374651-54-3 (2-methyl-1-oxo-1,2-dihydroisoquinoline-8-carbaldehyde)

• Product Name: 2-methyl-1-oxo-1,2-dihydroisoquinoline-8-carbaldehyde
• CAS No: 1374651-54-3
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• MDL: MFCD22376800
• CID: 4471536
• PubChem ID: 101043541
• Update Time: 2025-10-30

2-methyl-1-oxo-1,2-dihydroisoquinoline-8-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-METHYL-1-OXO-1,2-DIHYDRO-8-ISOQUINOLINECARBALDEHYDE
• 2-dihydro-2-Methyl-1-oxoisoquinoline-8-carbaldehyde
• 1,2-Dihydro-2-methyl-1-oxoisoquinoline-8-carbaldehyde
• 2-methyl-1-oxo-1,2-dihydroisoquinoline-8-carbaldehyde
• 2-Methyl-1-oxoisoquinoline-8-carbaldehyde
• 1374651-54-3

• MDL： MFCD22376800
• Inchi： 1S/C11H9NO2/c1-12-6-5-8-3-2-4-9(7-13)10(8)11(12)14/h2-7H,1H3
• InChI Key： FRGCKBUHGAOCAB-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2C=O)C=CN1C

Computed Properties

• Exact Mass: 187.063328530Da
• Monoisotopic Mass: 187.063328530Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 37.4Ų

Additional information on 2-methyl-1-oxo-1,2-dihydroisoquinoline-8-carbaldehyde

Comprehensive Overview of 2-methyl-1-oxo-1,2-dihydroisoquinoline-8-carbaldehyde (CAS No. 1374651-54-3)

2-methyl-1-oxo-1,2-dihydroisoquinoline-8-carbaldehyde (CAS No. 1374651-54-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the isoquinoline family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both a methyl group and an aldehyde functionality at specific positions on the isoquinoline backbone makes this molecule a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, given its structural similarity to bioactive natural products.

In recent years, the demand for isoquinoline derivatives has surged due to their role in developing novel therapeutics. The 2-methyl-1-oxo-1,2-dihydroisoquinoline-8-carbaldehyde structure is often explored for its ability to interact with biological targets, such as enzymes and receptors. For instance, its aldehyde group can serve as a reactive handle for further chemical modifications, enabling the creation of libraries of derivatives for high-throughput screening. This aligns with the growing trend in precision medicine and targeted drug design, where researchers seek compounds with specific functional groups to optimize efficacy and reduce side effects.

The synthesis of 2-methyl-1-oxo-1,2-dihydroisoquinoline-8-carbaldehyde typically involves multi-step organic reactions, including cyclization and oxidation processes. Its CAS No. 1374651-54-3 is frequently searched in chemical databases by synthetic chemists looking for reliable references or suppliers. The compound’s stability under various conditions also makes it suitable for use in green chemistry initiatives, which prioritize environmentally friendly synthesis methods. This aspect resonates with the increasing focus on sustainable chemistry and reducing the carbon footprint of industrial processes.

Beyond pharmaceuticals, 2-methyl-1-oxo-1,2-dihydroisoquinoline-8-carbaldehyde has potential applications in material science. Its conjugated system and functional groups make it a candidate for developing organic semiconductors or fluorescent probes. These applications are particularly relevant in the context of advancing renewable energy technologies and biomedical imaging, areas that are currently at the forefront of scientific innovation. The compound’s versatility underscores its importance in interdisciplinary research.

For researchers and industry professionals, understanding the physicochemical properties of 2-methyl-1-oxo-1,2-dihydroisoquinoline-8-carbaldehyde is crucial. Its solubility, melting point, and reactivity profile are often discussed in academic forums and patent literature. The compound’s CAS No. 1374651-54-3 serves as a unique identifier, ensuring accurate communication across global research communities. As the scientific community continues to explore its potential, this compound is likely to remain a topic of interest in peer-reviewed journals and conferences.

In summary, 2-methyl-1-oxo-1,2-dihydroisoquinoline-8-carbaldehyde (CAS No. 1374651-54-3) represents a promising scaffold in modern chemistry. Its applications span drug discovery, material science, and sustainable synthesis, aligning with key trends such as personalized medicine, green chemistry, and advanced materials. As research progresses, this compound may unlock new possibilities for addressing global challenges in health and technology.